cis-Tetrahydropentalene-2,5(1H,3H)-dione
Cat. No. B052432
CAS No.:
51716-63-3
M. Wt: 138.16 g/mol
InChI Key: HAFQHNGZPQYKFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06191146B1
Procedure details
To bicyclo[3.3.0]octane-3,7-dione (0.25 g, 1.81 mmol) in dry MeOH (3 mL) at 0° C. was added hydroxylamine hydrochloride (0.28 g, 4.30 mmol) and NaOAc (0.65 g, 7.92 mmol). After 1 h, the solvent was removed under vacuum. Triturate the resulting residue with a minimum of ice-cold water to give a white precipitate. Collect and dry the precipitate under vacuum to give 0.16 g of the crude oxine.
Identifiers
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REACTION_CXSMILES
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[CH:1]12[CH2:8][C:7](=O)[CH2:6][CH:5]1[CH2:4]C(=O)[CH2:2]2.Cl.[NH2:12]O.[CH3:14][C:15]([O-:17])=O.[Na+]>CO>[CH:2]1[CH:14]=[C:15]([OH:17])[C:4]2[N:12]=[CH:8][CH:7]=[CH:6][C:5]=2[CH:1]=1 |f:1.2,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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0.25 g
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Type
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reactant
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Smiles
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C12CC(CC2CC(C1)=O)=O
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Name
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Quantity
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0.28 g
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Type
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reactant
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Smiles
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Cl.NO
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Name
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Quantity
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0.65 g
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Type
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reactant
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Smiles
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CC(=O)[O-].[Na+]
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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Triturate the resulting residue with a minimum of ice-cold water
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give a white precipitate
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CUSTOM
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Type
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CUSTOM
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|
Details
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Collect
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CUSTOM
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Type
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CUSTOM
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Details
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dry the precipitate under vacuum
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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C1=CC2=C(C(=C1)O)N=CC=C2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.16 g | |
| YIELD: CALCULATEDPERCENTYIELD | 60.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
